![molecular formula C22H24F2N2O B6011086 2-[1-(3,4-difluorobenzyl)-4-(3-phenyl-2-propyn-1-yl)-2-piperazinyl]ethanol](/img/structure/B6011086.png)
2-[1-(3,4-difluorobenzyl)-4-(3-phenyl-2-propyn-1-yl)-2-piperazinyl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(3,4-difluorobenzyl)-4-(3-phenyl-2-propyn-1-yl)-2-piperazinyl]ethanol, also known as DF-MPJC, is a chemical compound that has gained attention in the field of neuroscience and pharmacology due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 2-[1-(3,4-difluorobenzyl)-4-(3-phenyl-2-propyn-1-yl)-2-piperazinyl]ethanol is not fully understood, but it is believed to act on the GABAergic system in the brain. This compound has been shown to increase the release of GABA in certain brain regions, leading to an overall increase in GABAergic transmission. This may contribute to its anxiolytic and antidepressant effects, as well as its ability to reduce drug-seeking behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the expression of certain proteins involved in synaptic plasticity, which may contribute to its cognitive-enhancing effects. This compound has also been shown to increase the levels of certain neurotransmitters such as dopamine and serotonin, which may contribute to its antidepressant effects. In addition, this compound has been found to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[1-(3,4-difluorobenzyl)-4-(3-phenyl-2-propyn-1-yl)-2-piperazinyl]ethanol in lab experiments is that it has been shown to have low toxicity and few side effects in animal studies. This makes it a potentially safe and effective treatment option for neurological and psychiatric disorders. However, one limitation of using this compound in lab experiments is that it is a relatively new compound and there is still much to be learned about its mechanism of action and potential therapeutic applications.
Future Directions
There are many potential future directions for research on 2-[1-(3,4-difluorobenzyl)-4-(3-phenyl-2-propyn-1-yl)-2-piperazinyl]ethanol. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease. This compound's antioxidant properties may make it a promising candidate for this application. Another area of interest is its potential use in the treatment of addiction. This compound's ability to reduce drug-seeking behavior may make it a useful tool in addiction treatment. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Synthesis Methods
2-[1-(3,4-difluorobenzyl)-4-(3-phenyl-2-propyn-1-yl)-2-piperazinyl]ethanol can be synthesized through a multi-step process involving the reaction of 3,4-difluorobenzyl chloride with 4-(3-phenyl-2-propyn-1-yl)piperazine in the presence of a base, followed by reduction with sodium borohydride and subsequent acetylation with acetic anhydride. This method has been reported in the literature and has been used to produce this compound in sufficient quantities for research purposes.
Scientific Research Applications
2-[1-(3,4-difluorobenzyl)-4-(3-phenyl-2-propyn-1-yl)-2-piperazinyl]ethanol has been studied for its potential use as a treatment for neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models and has also been found to improve cognitive function. This compound has also been investigated for its potential use in addiction treatment, as it has been shown to reduce drug-seeking behavior in rats.
Properties
IUPAC Name |
2-[1-[(3,4-difluorophenyl)methyl]-4-(3-phenylprop-2-ynyl)piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24F2N2O/c23-21-9-8-19(15-22(21)24)16-26-13-12-25(17-20(26)10-14-27)11-4-7-18-5-2-1-3-6-18/h1-3,5-6,8-9,15,20,27H,10-14,16-17H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCJNNILRRGVKGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(CN1CC#CC2=CC=CC=C2)CCO)CC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.